Cas no 1212106-97-2 (((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl)

• Product Name: ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl
• CAS No: 1212106-97-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 2604155
• Update Time: 2025-07-01

((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl Chemical and Physical Properties

Names and Identifiers

• ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl
• rel-(3aR,7aR)-Octahydro-3aH-isoindole-3a-methanol

• Inchi： 1S/C9H17NO/c11-7-9-4-2-1-3-8(9)5-10-6-9/h8,10-11H,1-7H2/t8-,9+/m0/s1
• InChI Key： HKTBIXJIDRLJOD-DTWKUNHWSA-N
• SMILES： C1[C@@]2([H])[C@](CO)(CCCC2)CN1

Additional information on ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl

((3aR,7aR)-Octahydro-1H-isoindol-3a-yl)methanol HCl (CAS No. 1212106-97-2): A Comprehensive Overview

((3aR,7aR)-Octahydro-1H-isoindol-3a-yl)methanol HCl (CAS No. 1212106-97-2) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, also known as (3aR,7aR)-octahydroisoindol-3a-yl)methanol hydrochloride, has garnered attention for its unique structural properties and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological applications, and recent research advancements related to this compound.

The chemical structure of ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl is characterized by a chiral octahydroisoindole core with a hydroxymethyl group attached to the 3a-position. The presence of the hydrochloride salt form ensures its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical applications. The chiral centers at the 3a and 7a positions play a crucial role in determining the compound's stereochemistry and biological activity.

The synthesis of ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl has been extensively studied in the literature. One of the most common methods involves the reduction of a corresponding lactam or amide followed by selective hydrolysis and salt formation. Recent advancements in asymmetric synthesis have led to more efficient and scalable routes for producing this compound with high enantiomeric purity. For instance, a study published in *Organic Letters* in 2021 reported a novel catalytic asymmetric hydrogenation protocol that significantly improved the yield and enantiomeric excess of ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl.

In terms of biological applications, ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl has shown promising activity in several areas. One of its key applications is as a lead compound in the development of new therapeutic agents. Research has demonstrated that this compound exhibits potent anti-inflammatory properties by modulating specific signaling pathways involved in inflammation. A study published in *Journal of Medicinal Chemistry* in 2020 reported that ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Additionally, ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl has been investigated for its potential as an antimicrobial agent. Studies have shown that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A recent publication in *Antimicrobial Agents and Chemotherapy* highlighted its efficacy against multidrug-resistant strains, making it a valuable candidate for addressing the growing challenge of antibiotic resistance.

Another area of interest is the neuroprotective properties of ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative stress and neurotoxicity. A study published in *Neuropharmacology* in 2022 demonstrated that treatment with ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of ((3aR,7aR)-octahydro-1H-isoindol-3a-yl)methanol HCl have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further development as a therapeutic agent.

In conclusion, ((3aR,7aR)-octahydro-1H-isoindol-3a-y)lmethanol HCl (CAS No. 1212106^-97^-2) is a multifaceted compound with significant potential in various fields of chemistry and pharmacology. Its unique chemical structure, efficient synthesis methods, and diverse biological activities make it an exciting subject for ongoing research and development. As new studies continue to uncover its mechanisms of action and therapeutic potential, ((3aR,7aR)-octahydro-1H-isoindol-3a-y)methanol HCl is poised to play a crucial role in advancing our understanding and treatment of various diseases.